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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gas separation performance of Poly(ether

ether sulfone) (PEES) membranes against other common polymeric membranes. The

information presented is supported by experimental data to assist researchers, scientists, and

drug development professionals in selecting the most suitable membrane materials for their

specific gas separation applications.

Comparative Performance of PEES Membranes
Poly(ether ether sulfone) (PEES), often used interchangeably with Polyethersulfone (PES), is a

high-performance amorphous thermoplastic known for its excellent mechanical strength,

thermal stability, and chemical resistance. These properties make it a popular choice for

fabricating gas separation membranes.[1][2] The performance of these membranes is primarily

evaluated based on two key parameters: permeability and selectivity.

Permeability is a measure of the rate at which a gas passes through the membrane, typically

expressed in Barrer (1 Barrer = 10⁻¹⁰ cm³ (STP) · cm / (cm² · s · cmHg)). Selectivity refers to
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the ratio of the permeabilities of two different gases, indicating the membrane's ability to

separate them.

The following tables summarize the gas separation performance of PEES/PES membranes in

comparison to other commonly used polymeric membranes for key gas pairs.

Table 1: CO₂/CH₄ Separation Performance

Membrane
Material

CO₂
Permeabilit
y (Barrer)

CH₄
Permeabilit
y (Barrer)

CO₂/CH₄
Selectivity

Test
Conditions

Reference

PES

(Pristine)
9 3 3 1 bar, 20 °C [3]

PES/GNs

(0.04 wt%)
2246 4176 ~0.54 1 bar, 20 °C [3]

PSf/PES

(50:50)
- -

Optimum

performance

combination

- [1]

Matrimid®

5218
8 - 30 - [4]

PIMs >1000 - >20 -

Note: The addition of graphene nanosheets (GNs) in the PES-GNs mixed matrix membrane

dramatically increased permeability but significantly decreased CO₂/CH₄ selectivity.

Table 2: O₂/N₂ Separation Performance
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Membrane
Material

O₂
Permeabilit
y (Barrer)

N₂
Permeabilit
y (Barrer)

O₂/N₂
Selectivity

Test
Conditions

Reference

PES/Zeolite

4A
Increased

Decreased

Rapidly
- - [5]

PSf/PI (20/80

wt%)
Decreased - Maximum - [5]

Pebax-2533 8.0 - 4.2 0.1 MPa [6]

PI Carbon

Membrane
200-800 - 7.5-15 - [7]

Experimental Protocols
The validation of gas separation performance of PEES membranes involves a standardized set

of experimental procedures. The following is a generalized protocol for determining gas

permeability and selectivity.

Membrane Fabrication
PEES membranes are typically fabricated using the phase inversion method.[8]

Polymer Solution Preparation: A dope solution is prepared by dissolving PEES polymer in a

suitable solvent (e.g., N-methyl-2-pyrrolidone (NMP), dimethylacetamide (DMAc)). Additives

or other polymers may be included to create blended or mixed-matrix membranes.

Casting: The polymer solution is cast onto a flat support (e.g., a glass plate) or spun into

hollow fibers. The thickness of the cast film is controlled using a casting knife.

Phase Inversion: The cast film is immersed in a coagulation bath (typically water). The

exchange between the solvent and non-solvent induces the precipitation of the polymer,

forming the porous membrane structure.

Post-Treatment: The prepared membranes are thoroughly washed to remove any residual

solvent and then dried.
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Gas Permeation Measurement
Gas permeability is commonly measured using either the constant-pressure/variable-volume

method or the constant-volume/variable-pressure method.[9][10] A general experimental setup

is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

